2-amino-4-(benzyloxy)butanoic acid hydrochloride
Overview
Description
“2-amino-4-(benzyloxy)butanoic acid” is a chemical compound with the CAS Number: 62965-20-2 . It has a molecular weight of 209.24 .
Molecular Structure Analysis
The IUPAC name for this compound is (2S)-2-amino-4-(benzyloxy)butanoic acid . The InChI code for this compound is 1S/C11H15NO3/c12-10(11(13)14)6-7-15-8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-(benzyloxy)butanoic acid hydrochloride involves the protection of the carboxylic acid group, followed by the alkylation of the protected acid with benzyl bromide. The benzyl group is then removed using hydrogenation, and the resulting amine is converted to the hydrochloride salt.", "Starting Materials": [ "Butanoic acid", "Thionyl chloride", "Methanol", "Sodium bicarbonate", "Benzyl bromide", "Palladium on carbon", "Hydrogen gas", "Hydrochloric acid" ], "Reaction": [ "Butanoic acid is treated with thionyl chloride and methanol to form the corresponding methyl ester.", "The methyl ester is then treated with sodium bicarbonate to form the carboxylate salt.", "The carboxylate salt is protected by reaction with benzyl bromide in the presence of a base such as sodium hydroxide.", "The resulting benzyl ester is then alkylated with benzyl bromide in the presence of a palladium catalyst and hydrogen gas.", "The benzyl group is removed by hydrogenation over palladium on carbon.", "The resulting amine is converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
876617-12-8 |
Product Name |
2-amino-4-(benzyloxy)butanoic acid hydrochloride |
Molecular Formula |
C11H16ClNO3 |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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